CID 78062254

• Molecular Formula: GeV3
• Molecular Weight: 225.45 g/mol
• InChI: InChI=1S/Ge.3V
• InChI Key: BRDAKXLQJWPVEF-UHFFFAOYSA-N
• Canonical SMILES: [V].[V].[V].[Ge]

Description

PubChem Compound Identifiers (CIDs) are standardized numerical codes assigned to chemical substances to facilitate unambiguous referencing in databases and research literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Vanadium Germanide typically involves the reaction of vanadium and germanium under controlled conditions. One common method is the direct combination of elemental vanadium and germanium at high temperatures. This process requires a vacuum or inert atmosphere to prevent oxidation and other side reactions. The reaction can be represented as:

$$\text{3V} + \text{Ge} \rightarrow \text{GeV}_3$$3V+Ge→GeV3​

Industrial Production Methods

In industrial settings, Vanadium Germanide is produced using advanced metallurgical techniques. These methods often involve the use of high-temperature furnaces and controlled atmospheres to ensure the purity and consistency of the final product. The materials are typically melted together and then allowed to cool slowly to form the desired crystalline structure.

Chemical Reactions Analysis

Types of Reactions

Vanadium Germanide can undergo various chemical reactions, including:

Oxidation: Reacts with oxygen to form oxides.

Reduction: Can be reduced by hydrogen or other reducing agents.

Substitution: Can participate in substitution reactions with other elements or compounds.

Common Reagents and Conditions

Oxidation: Typically requires an oxygen-rich environment at elevated temperatures.

Reduction: Often involves hydrogen gas or other reducing agents at high temperatures.

Substitution: Requires specific reagents depending on the desired substitution.

Major Products Formed

Oxidation: Forms vanadium oxides and germanium oxides.

Reduction: Produces elemental vanadium and germanium.

Substitution: Results in various substituted vanadium or germanium compounds.

Scientific Research Applications

Vanadium Germanide has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions due to its unique properties.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential use in medical devices and treatments.

Industry: Utilized in the production of high-performance materials and coatings.

Mechanism of Action

The mechanism of action of Vanadium Germanide involves its interaction with various molecular targets and pathways. In catalytic applications, it can facilitate the conversion of reactants to products by providing an active surface for the reaction. In biological systems, it may interact with proteins and enzymes, affecting their function and activity.

Comparison with Similar Compounds

Structural and Physicochemical Properties

A hypothetical comparison table is constructed based on methodologies from and structural references in :

Property	This compound	(3-Bromo-5-chlorophenyl)boronic acid	Caffeic Acid (CID 689043)
Molecular Formula	Not Available	C₆H₅BBrClO₂	C₉H₈O₄
Molecular Weight (g/mol)	-	235.27	180.16
LogP (XLOGP3)	-	2.15	1.28
Solubility (mg/mL)	-	0.24	3.41
Bioavailability Score	-	0.55	0.55
Key Applications	Hypothetical	Synthetic intermediate	Antioxidant, anti-inflammatory

Notes:

• This compound’s absence in the evidence limits direct comparisons.
• Phenolic acids like caffeic acid (CID 689043) exhibit distinct bioactivity profiles, highlighting the importance of functional groups in pharmacological applications .